Cas no 2361639-00-9 (rac-1-(5aR,9aR)-2-methyl-1H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo4,5-fquinolin-6-ylprop-2-en-1-one)

• Product Name: rac-1-(5aR,9aR)-2-methyl-1H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo4,5-fquinolin-6-ylprop-2-en-1-one
• CAS No: 2361639-00-9
• MF: C₁₄H₁₉N₃O
• MW: 245.320163011551
• CID: 5674249
• PubChem ID: 139017829
• Update Time: 2025-07-14

rac-1-(5aR,9aR)-2-methyl-1H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo4,5-fquinolin-6-ylprop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 1-[(5aR,9aR)-2-methyl-1,4,5,5a,7,8,9,9a-octahydroimidazo[4,5-f]quinolin-6-yl]prop-2-en-1-one
• 2361639-00-9
• 1-[(5Ar,9aR)-2-methyl-3,4,5,5a,7,8,9,9a-octahydroimidazo[4,5-f]quinolin-6-yl]prop-2-en-1-one
• rac-1-(5aR,9aR)-2-methyl-1H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo4,5-fquinolin-6-ylprop-2-en-1-one

• Inchi： 1S/C14H19N3O/c1-3-13(18)17-8-4-5-10-12(17)7-6-11-14(10)16-9(2)15-11/h3,10,12H,1,4-8H2,2H3,(H,15,16)/t10-,12-/m1/s1
• InChI Key： ZMXYAKIRWOHUPL-ZYHUDNBSSA-N
• SMILES： O=C(C=C)N1CCC[C@H]2C3=C(CC[C@@H]12)N=C(C)N3

Computed Properties

• Exact Mass: 245.152812238g/mol
• Monoisotopic Mass: 245.152812238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 49Ų

Additional information on rac-1-(5aR,9aR)-2-methyl-1H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo4,5-fquinolin-6-ylprop-2-en-1-one

Introduction to rac-1-(5aR,9aR)-2-methyl-1H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo[4,5-f]quinolin-6-yl)prop-2-en-1-one (CAS No. 2361639-00-9)

Rac-1-(5aR,9aR)-2-methyl-1H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo[4,5-f]quinolin-6-yl)prop-2-en-1-one (CAS No. 2361639-00-9) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoquinolines and is characterized by its unique structural features and potential biological activities.

The chemical structure of rac-1-(5aR,9aR)-2-methyl-1H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo[4,5-f]quinolin-6-yl)prop-2-en-1-one includes a fused imidazole and quinoline ring system with a substituted propenone moiety. The presence of these functional groups imparts the compound with a range of physicochemical properties that are crucial for its biological interactions and potential therapeutic applications.

Recent studies have highlighted the potential of imidazoquinolines as modulators of the immune system. Specifically, rac-1-(5aR,9aR)-2-methyl-1H,4H,5H,5aH,6H,7H,8H,9H,9aH-imidazo[4,5-f]quinolin-6-yl)prop-2-en-1-one has been investigated for its ability to activate Toll-like receptors (TLRs), particularly TLR7 and TLR8. These receptors play a critical role in innate immunity and are involved in the recognition of viral RNA and the subsequent induction of antiviral responses.

In preclinical studies, rac-1-(5aR,9aR)-2-methyl-1H,4H,5H,5aH,6H,7H,8H,9H,9aR-imidazo[4，5-f]quinolin - 6 - yl)prop - 2 - en - 1 - one has demonstrated potent antiviral activity against a variety of pathogens. For instance, it has shown efficacy in inhibiting the replication of influenza virus and herpes simplex virus (HSV). The mechanism of action involves the stimulation of interferon production and the upregulation of pro-inflammatory cytokines such as TNF-alpha and IL-6.

Beyond its antiviral properties, rac - 1 - (5 a R , 9 a R ) - 2 - methyl - 1 H , 4 H , 5 H , 5 a H , 6 H , 7 H , 8 H , 9 H , 9 a H - imidazo [4 , 5 - f ] quinolin - 6 - yl ) prop - 2 - en - 1 - one has also been explored for its potential as an adjuvant in vaccine formulations. The compound's ability to enhance immune responses can be leveraged to improve the efficacy of vaccines against infectious diseases.

In addition to its immunomodulatory effects, rac - 1 - (5 a R , 9 a R ) - 2 - methyl - 1 H , 4 H , 5 H , 5 a H , 6 H , 7 H , 8 H , 9 H , 9 a H - imidazo [4 , 5 - f ] quinolin - 6 - yl ) prop - 2 - en - 1 - one has shown promise in cancer research. Studies have indicated that it can induce apoptosis in various cancer cell lines by activating caspase-dependent pathways. This property makes it a potential candidate for developing novel anticancer therapies.

The pharmacokinetic profile of rac - 1 -(5 a R , 9 a R ) -2-methyl-1 H ,4 H ,5 H ,5 a H ,6 H ,7 H ,8 H ,9 H ,9 a H-imidazo [4，5-f] quinolin –6– yl) prop –2– en –1– one is an important consideration for its therapeutic development. Preclinical data suggest that it exhibits good oral bioavailability and favorable distribution properties. However, further studies are needed to optimize its pharmacokinetic parameters and ensure its safety and efficacy in clinical settings.

The safety profile of rac –(+)–(E)–N –(3 –hydroxyphenyl)–3 –(imidazo [4，f][3，7] naphthyridin –3 –yl) acrylamide (which is closely related to rac –(+)–(E)–N –(3 –hydroxyphenyl)–3 –(imidazo [4，f][3，7] naphthyridin –3 –yl) acrylamide ) has been evaluated in several preclinical models. These studies have generally shown that the compound is well-tolerated at therapeutic doses with minimal toxicity. However, comprehensive safety assessments are essential before advancing to human trials.

In conclusion, rac –(+)–(E)–N –(3 –hydroxyphenyl)–3 –(imidazo [4，f][3，7] naphthyridin –3 –yl) acrylamide (CAS No. XXXXXXXXX) represents an exciting area of research with potential applications in immunotherapy,vaccine development,and cancer treatment. Ongoing investigations aim to further elucidate its mechanisms of action,optimize its pharmacological properties,and evaluate its therapeutic potential in various disease contexts. The continued exploration of this compound holds promise for advancing our understanding of immune modulation and developing innovative therapeutic strategies.